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Compound of Interest

Compound Name: L-Palmitoylcarnitine-d9

Cat. No.: B15571666 Get Quote

L-Palmitoylcarnitine-d9: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of L-Palmitoylcarnitine-d9, including supplier and purchasing information,

experimental applications, and its role in cellular signaling.

L-Palmitoylcarnitine-d9 is the deuterated form of L-Palmitoylcarnitine, a key long-chain

acylcarnitine involved in cellular energy metabolism. Its primary application in research is as an

internal standard for the accurate quantification of its non-labeled counterpart in various

biological samples using mass spectrometry. This guide offers a comprehensive resource for

utilizing L-Palmitoylcarnitine-d9 in your research endeavors.

Supplier and Purchasing Information
Sourcing high-purity L-Palmitoylcarnitine-d9 is critical for reliable experimental outcomes.

Below is a summary of suppliers offering this product. Please note that pricing and availability

are subject to change and should be verified on the respective supplier websites.
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Supplier
Catalog
Number

Purity
Available
Quantities

Notes

Cayman

Chemical
40353

≥99% deuterated

forms (d1-d9)
1 mg, 5 mg

Provided as a

solid.[1][2][3]

Avanti Polar

Lipids
870323P >99% 1 mg

Distributed

through

Merck/Sigma-

Aldrich.

MedKoo

Biosciences
128086 >98%

Custom

synthesis

(minimum 1

gram)

Not a stock item;

requires lead

time for

synthesis.[4]

Sapphire

Bioscience
40353

≥99% deuterated

forms (d1-d9)
1 mg, 5 mg

Distributes

Cayman

Chemical

products.[3]

Core Applications and Experimental Protocols
L-Palmitoylcarnitine-d9 is predominantly used as an internal standard in liquid

chromatography-mass spectrometry (LC-MS) based methods for the quantification of L-

Palmitoylcarnitine and other acylcarnitines. Its chemical properties are nearly identical to the

endogenous analyte, but its increased mass allows for clear differentiation in a mass

spectrometer, ensuring accurate and precise measurement.

Experimental Protocol: Quantification of L-
Palmitoylcarnitine in Human Plasma by LC-MS/MS
This protocol provides a general framework for the analysis of L-Palmitoylcarnitine in plasma.

Optimization may be required for specific instruments and matrices.

1. Materials and Reagents:

L-Palmitoylcarnitine-d9 (as internal standard)
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L-Palmitoylcarnitine (for calibration curve)

Human plasma (K2EDTA)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid

Water (LC-MS grade)

2. Preparation of Stock Solutions and Internal Standard Working Solution:

Prepare a stock solution of L-Palmitoylcarnitine-d9 in methanol.

Prepare a series of calibration standards of L-Palmitoylcarnitine in methanol.

The internal standard working solution is prepared by diluting the L-Palmitoylcarnitine-d9
stock solution with methanol to a final concentration of approximately 200-400 nM.[5]

3. Sample Preparation (Protein Precipitation):[6]

To 50 µL of plasma sample, add 150 µL of the internal standard working solution in

acetonitrile.

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase.

4. LC-MS/MS Analysis:

Liquid Chromatography:

Column: A C18 reversed-phase column is commonly used.[6]
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Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

A gradient elution is typically employed, starting with a high percentage of mobile phase A

and gradually increasing the percentage of mobile phase B.[6][7]

Mass Spectrometry:

Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

Use Multiple Reaction Monitoring (MRM) to detect the transitions for L-Palmitoylcarnitine

and L-Palmitoylcarnitine-d9.

The precursor ion for both is the respective molecular ion [M+H]+.

A common product ion for quantification is m/z 85, which corresponds to the fragmented

carnitine moiety.[7]

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of L-Palmitoylcarnitine in the plasma samples by interpolating

their peak area ratios from the calibration curve.

Signaling Pathways and Biological Relevance
L-Palmitoylcarnitine plays a crucial role in cellular metabolism, specifically in the transport of

long-chain fatty acids into the mitochondria for β-oxidation. Dysregulation of L-

Palmitoylcarnitine levels has been implicated in various pathological conditions.

Fatty Acid Transport into Mitochondria
The following diagram illustrates the carnitine shuttle system, which facilitates the transport of

long-chain fatty acids like palmitate across the mitochondrial membrane.
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Caption: The Carnitine Shuttle System for Fatty Acid Transport.

Role in Pro-Inflammatory Signaling and Calcium Influx
Elevated levels of L-Palmitoylcarnitine have been associated with pro-inflammatory responses

and alterations in intracellular calcium signaling. This has been observed in the context of

prostate cancer, where L-Palmitoylcarnitine may contribute to disease progression.[8]

High L-Palmitoylcarnitine

Increased Ca2+ Influx Pro-Inflammatory Cytokine
(e.g., IL-6) Expression

Cellular Response
(e.g., Cancer Progression)
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Caption: L-Palmitoylcarnitine's Role in Signaling.

Experimental Workflow for LC-MS Quantification
The following diagram outlines the typical workflow for quantifying L-Palmitoylcarnitine in

biological samples using its deuterated internal standard.
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Caption: LC-MS/MS Quantification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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